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Introduction:

Thallium-206 (Tl-206) is a radioisotope that undergoes beta decay with a relatively short half-life, making it a suitable candidate for a

variety of instructional experiments in nuclear physics. Its decay characteristics allow for the direct observation and measurement of

radioactive decay principles within a typical laboratory period. This document provides detailed application notes and protocols for

utilizing Thallium-206 in an educational setting, primarily focusing on the determination of its half-life.

Thallium-206 is a naturally occurring isotope found in the decay chains of heavier elements.[1][2] It decays via beta-minus (β-)

emission to the stable isotope Lead-206 (Pb-206).[3][4][5] This decay process involves the transformation of a neutron into a proton

within the nucleus, accompanied by the emission of an electron (beta particle) and an antineutrino.[3][4]

Properties of Thallium-206
A summary of the key nuclear properties of Thallium-206 is presented in the table below.

Property Value

Atomic Number (Z) 81[6]

Mass Number (A) 206[6]

Neutron Number (N) 125[6]

Decay Mode β-[6]

Half-life 4.2 minutes[6][7]

Daughter Isotope Lead-206 (Pb-206)[3][5]

Decay Equation

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405=""

class="inline ng-star-inserted">

81206Tl →82
206 Pb + 𝑒− + 𝜈̄𝑒{82}\text{Pb} + e^{-} + \bar{\nu}{e}81206​Tl

[4]

Experimental Protocol: Determination of the Half-Life of Thallium-206
This experiment is designed to measure the half-life of Thallium-206 by monitoring its beta decay over time. The short half-life of

approximately 4.2 minutes allows for the collection of sufficient data to observe a significant decrease in activity within a single

laboratory session.[6][7]
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Objective:

To experimentally determine the half-life of Thallium-206.

Materials:

Thallium-206 source (e.g., obtained from a Bismuth-210/Lead-210 source in secular equilibrium, where Bismuth-210 decays to

Thallium-206)

Geiger-Müller (GM) tube with a compatible counter/scaler

Lead shielding for the GM tube to reduce background radiation

Stopwatch or timer

Data logging software (optional, but recommended)

Safety goggles

Disposable gloves

Procedure:

Background Radiation Measurement:

Set up the GM tube in the lead shielding without the Thallium-206 source present.

Measure the background radiation counts for a period of 5-10 minutes.

Calculate the average background count rate in counts per minute (CPM). This value will be subtracted from all subsequent

measurements.

Sample Preparation and Measurement:

Place the Thallium-206 source in a fixed position close to the window of the GM tube. Ensure the geometry is consistent for all

measurements.

Begin recording the number of counts for a set time interval (e.g., 30 seconds).

Record the count and the corresponding time.

Repeat the count measurement at regular intervals (e.g., every minute) for a total duration of at least 4-5 half-lives (approximately

17-21 minutes).

Data Analysis:

For each measurement, subtract the average background count rate from the measured count rate to obtain the corrected count

rate of the Thallium-206 source.

Plot a graph of the corrected count rate (on a logarithmic scale) versus time (on a linear scale).

The data points should approximate a straight line, confirming the first-order kinetics of radioactive decay.[8]

Determine the half-life from the graph by identifying the time it takes for the corrected count rate to decrease by half.
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Alternatively, perform a linear regression on the natural logarithm of the corrected count rate versus time. The decay constant (λ)

is the negative of the slope of this line.

The half-life (t1/2) can then be calculated using the formula: t1/2 = ln(2) / λ.

Expected Results:

The experimentally determined half-life of Thallium-206 should be in close agreement with the accepted value of approximately 4.2

minutes.

Data Presentation
Table 1: Sample Data for Half-Life Determination of Thallium-206

Time (minutes) Measured Counts (per 30s) Corrected Counts (per 30s)
Natural Logarithm of
Corrected Counts (ln(N))

0.0 850 830 6.72

1.0 705 685 6.53

2.0 580 560 6.33

3.0 475 455 6.12

4.0 390 370 5.91

5.0 320 300 5.70

6.0 265 245 5.50

7.0 220 200 5.30

8.0 185 165 5.11

9.0 155 135 4.91

10.0 130 110 4.70

11.0 110 90 4.50

12.0 95 75 4.32

13.0 80 60 4.09

14.0 70 50 3.91

15.0 60 40 3.69

Note: The data in this table is hypothetical and for illustrative purposes only. Actual experimental data will vary. Assumed average

background count of 20 per 30 seconds.
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Beta Decay Pathway of Thallium-206
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Workflow for Half-Life Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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